Cas no 87626-41-3 (4-(Pyridin-3-yloxy)benzaldehyde)

• Product Name: 4-(Pyridin-3-yloxy)benzaldehyde
• CAS No: 87626-41-3
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• MDL: MFCD03840161
• CID: 721035
• PubChem ID: 4677419
• Update Time: 2025-05-20

4-(Pyridin-3-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(3-pyridinyloxy)-
• 4-(3-Pyridyloxy)benzaldehyde
• 4-(PYRIDIN-3-YLOXY)BENZALDEHYDE
• 4-pyridin-3-yloxybenzaldehyde
• 4PBL-P03-0
• Benzaldehyde, 4-(3-pyridinyloxy)-
• VNZCKMVWWJJZIL-UHFFFAOYSA-N
• 4-(Pyridine-3-yloxy)benzaldehyde
• 4-(Pyridine-3-yloxy)-benzaldehyde
• 3-(4-FORMYLPHENOXY)PYRIDINE
• SBB014251
• STK689786
• KM2532
• AR1925
• TRA0053832
• AB16393
• SY016522
• ST4133999
• V8529
• 4-(3-Pyridinyloxy)benzaldehyde (ACI)
• 4-(Pyridin-3-yloxy)benzaldehyde

• MDL： MFCD03840161
• Inchi： 1S/C12H9NO2/c14-9-10-3-5-11(6-4-10)15-12-2-1-7-13-8-12/h1-9H
• InChI Key： VNZCKMVWWJJZIL-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(OC2C=CC=NC=2)=CC=1

Computed Properties

• Exact Mass: 199.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Topological Polar Surface Area: 39.2

Experimental Properties

• Color/Form: Liquid
• PSA: 39.19000
• LogP: 2.68640

4-(Pyridin-3-yloxy)benzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(Pyridin-3-yloxy)benzaldehyde

Introduction to 4-(Pyridin-3-yloxy)benzaldehyde (CAS No. 87626-41-3) and Its Emerging Applications in Chemical and Pharmaceutical Research

4-(Pyridin-3-yloxy)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 87626-41-3, is a significant organic compound that has garnered considerable attention in the realms of chemical synthesis and pharmaceutical development. This compound, featuring a benzaldehyde moiety linked to a pyridine ring through an oxygen atom, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The combination of its aromatic and heterocyclic components provides a versatile scaffold for further functionalization, enabling its application in the design of novel therapeutic agents.

The structural motif of 4-(Pyridin-3-yloxy)benzaldehyde consists of a benzaldehyde group (C₆H₅CHO) connected to a pyridine ring (C₅H₅N) via an ether linkage at the 3-position of the pyridine. This configuration not only enhances its solubility in polar organic solvents but also allows for interactions with biological targets such as enzymes and receptors. The presence of both electron-withdrawing and electron-donating groups in its structure contributes to its reactivity, making it a useful building block in medicinal chemistry.

In recent years, 4-(Pyridin-3-yloxy)benzaldehyde has been explored as a key intermediate in the synthesis of pharmacologically active compounds. Its pyridine moiety is particularly noteworthy, as it is a common structural feature in many drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The benzaldehyde group provides a site for further derivatization, allowing chemists to modify its properties for specific applications. For instance, alkylation, acylation, or reduction of this compound can yield derivatives with enhanced bioavailability or selectivity.

One of the most promising areas of research involving 4-(Pyridin-3-yloxy)benzaldehyde is in the development of novel antiviral agents. The pyridine ring can interact with viral proteases and polymerases, while the benzaldehyde group can be modified to mimic natural substrates or inhibit key enzymatic steps in viral replication. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several RNA viruses, including those responsible for influenza and hepatitis C. The ability to fine-tune its structure allows researchers to develop compounds with improved efficacy and reduced toxicity.

The pharmaceutical industry has also shown interest in 4-(Pyridin-3-yloxy)benzaldehyde for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes involved in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By modifying the substituents on the benzaldehyde and pyridine rings, chemists can design molecules that selectively inhibit specific kinases. Preliminary studies suggest that certain derivatives of this compound exhibit potent inhibitory activity against tyrosine kinases, which are overexpressed in many cancer cells.

Another emerging application of 4-(Pyridin-3-yloxy)benzaldehyde is in the field of agrochemicals. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. The pyridine moiety can interact with biological targets in pests, while the benzaldehyde group can be functionalized to enhance stability or bioavailability. Researchers are exploring its derivatives as potent inhibitors of insect growth regulators, offering a promising alternative to conventional pesticides that may have environmental concerns.

The synthesis of 4-(Pyridin-3-yloxy)benzaldehyde typically involves nucleophilic aromatic substitution or cross-coupling reactions between halogenated pyridines and phenols or benzaldehydes. Advanced synthetic techniques such as palladium-catalyzed coupling reactions have been employed to achieve high yields and purity. These methods are crucial for producing sufficient quantities of the compound for both research and industrial applications.

The growing interest in 4-(Pyridin-3-yloxy)benzaldehyde underscores its importance as a versatile intermediate in chemical and pharmaceutical research. Its unique structural features enable its use in diverse applications, from drug development to agrochemicals. As research continues to uncover new possibilities for this compound, its role in advancing scientific and industrial innovation is likely to expand further.

In conclusion, 4-(Pyridin-3-yloxy)benzaldehyde (CAS No. 87626-41-3) represents a valuable asset for synthetic chemists and pharmacologists alike. Its ability to serve as a scaffold for designing novel bioactive molecules makes it indispensable in modern drug discovery efforts. With ongoing research exploring its potential applications across various fields, this compound is poised to play an increasingly significant role in scientific advancements.